2-{4-amino-5-[3-(methylethoxy)phenyl](1,2,4-triazol-3-ylthio)}-N-(3-chlorophen yl)acetamide

Specification

• Molecular Formula: C19H20ClN5O2S
• Molecular Weight: 417.9 g/mol
• IUPAC Name: 2-[[4-amino-5-(3-propan-2-yloxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(3-chlorophenyl)acetamide
• Standard InChI: InChI=1S/C19H20ClN5O2S/c1-12(2)27-16-8-3-5-13(9-16)18-23-24-19(25(18)21)28-11-17(26)22-15-7-4-6-14(20)10-15/h3-10,12H,11,21H2,1-2H3,(H,22,26)
• Standard InChI Key: XIPDKOHHYRIDNI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=CC(=C1)C2=NN=C(N2N)SCC(=O)NC3=CC(=CC=C3)Cl

Introduction

Synthesis and Chemical Reactivity

The synthesis of compounds with similar structures typically involves several steps, starting with triazole derivatives and amine compounds. The chemical reactivity can be explored through various organic reactions, which are crucial for modifying the compound's structure to enhance its biological activity.

Biological Activity and Potential Applications

Compounds featuring triazole rings and acetamide groups are known for their biological significance, particularly as antifungal and antibacterial agents. The structural complexity of 2-{4-amino-5-3-(methylethoxy)phenyl}-N-(3-chlorophenyl)acetamide suggests potential applications in medicinal chemistry, possibly as a bioactive molecule with therapeutic effects.

Compound Type	Biological Activity	Unique Aspects
Triazole-containing acetamides	Antifungal, antibacterial	Presence of multiple functional groups
Similar compounds with aromatic structures	Potential anticancer, anti-inflammatory activities	Structural complexity enhances bioactivity

Research Findings and Future Directions

While specific research findings on 2-{4-amino-5-3-(methylethoxy)phenyl}-N-(3-chlorophenyl)acetamide are not available, compounds with similar structures have shown promise in various biological activities. For instance, some triazole derivatives have been studied for their antifungal properties, and compounds with acetamide groups have been explored for their potential in drug development.

Future research should focus on synthesizing this compound and evaluating its biological activity through in vitro and in vivo studies. Interaction studies will be crucial for understanding how this compound behaves in biological systems and identifying potential therapeutic applications.